Cas no 61907-49-1 (Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-)

• Product Name: Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-
• CAS No: 61907-49-1
• MF: C₁₂F₈N₂O₆S
• MW: 452.1904296875
• CID: 463385
• PubChem ID: 71391295
• Update Time: 2025-04-19

Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-tetrafluoro-3-nitro-6-(2,3,5,6-tetrafluoro-4-nitrophenyl)sulfonylbenzene
• DTXSID40813171
• 61907-49-1
• 1,1'-Sulfonylbis(2,3,5,6-tetrafluoro-4-nitrobenzene)
• Benzene, 1,1'-sulfonylbis[2,3,5,6-tetrafluoro-4-nitro-

• Inchi： 1S/C12F8N2O6S/c13-1-5(17)11(6(18)2(14)9(1)21(23)24)29(27,28)12-7(19)3(15)10(22(25)26)4(16)8(12)20
• InChI Key： FPJXWNFTWPWUTM-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)[N+](=O)[O-])F)F)(C1C(=C(C(=C(C=1F)F)[N+](=O)[O-])F)F)(=O)=O

Computed Properties

• Exact Mass: 451.9349
• Monoisotopic Mass: 451.93493219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 120.42